Cas no 36505-84-7 (Buspirone)

• Product Name: Buspirone
• CAS No: 36505-84-7
• MF: C₂₁H₃₁N₅O₂
• MW: 385.50314450264
• MDL: MFCD00243004
• CID: 54594
• PubChem ID: 2477
• Update Time: 2025-04-18

Buspirone Chemical and Physical Properties

Names and Identifiers

• 8-(4-(4-(Pyrimidin-2-yl)piperazin-1-yl)butyl)-8-azaspiro[4.5]decane-7,9-dione
• 8-[4-[4-(2-Pyrimidinyl)-1-piperazinyl]butyl]-8-azaspiro[4,5]decane-7,9-dione
• Buspar
• Buspirone
• 8-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-8-azaspiro[4.5]decane-7,9-dione
• 8-[4-[4-(pyrimidine-2-yl)-piperazine-1-yl]-butyl]-8-aza-spiro[4.5]decane-7,9-dione
• ACETAMINOTADALAFIL
• [14C]-Buspirone
• 8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-8-azaspiro(4.5)-decane-7,9-dione
• Ansial
• Ansiced
• Anxiron
• Bespar
• Buspirona
• Buspirona [INN-Spanish]
• Buspironum
• Buspironum [INN-Latin]
• ​HX-129
• 8-Azaspiro[4.5]decane-7,9-dione, 8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-
• 8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-8-azaspiro[4.5]decane-7,9-dione
• NCGC00024905-03
• Buspirone free base
• NCGC00015162-01
• NCGC00015162-02
• N-(4-(4-(2-pyrimidinyl)-1-piperazinyl)butyl)-1-cyclopentanediacetamide
• FT-0621488
• SPBio_002418
• Tox21_110092
• N05BE01
• D07593
• AB00053432-12
• KBioSS_002236
• 8-[4-(4-Pyrimidin-2-yl-piperazin-1-yl)-butyl]-8-aza-spiro[4.5]decane-7,9-dione; Hydrochloride(Buspirone)
• BRD-K93461745-001-01-5
• 8-(4-[4-(2-Pyrimidinyl)-1-piperazinyl]butyl)-8-azaspiro[4.5]decane-7,9-dione #
• TK65WKS8HL
• SDCCGSBI-0050211.P004
• Prestwick3_000369
• BSPBio_000497
• C06861
• BCI-024
• Spectrum_001756
• SCHEMBL16398
• NCGC00015162-03
• Gen-Buspirone
• Buspiron
• 8-(4-(4-(2-Pyrimidinyl)-1-piperizinyl)butyl)-8-azaspiro(4,5)decane-7,9-dione
• 116753-41-4
• 8-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-8-azaspiro[4,5]decane-7,9-dione
• Buspirone-MDTS
• Buspirone; 8-Azaspiro[4.5]decane-7,9-dione, 8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]- (9CI)
• Buspirona (INN-Spanish)
• BRD-K93461745-003-14-4
• NCGC00015162-11
• AB00053432
• DTXSID2022707
• 8-(4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl)-8-azaspiro(4.5)decane-7,9-dione
• BPBio1_001403
• MRF-0000691
• Lopac-B-7148
• AKOS002313325
• DivK1c_000921
• NCGC00015162-05
• BPBio1_000547
• SBI-0050211.P003
• Tocris-0962
• NCGC00016820-01
• EN300-19748949
• NCGC00024905-01
• 8-Azaspiro[4.5]decane-7,9-dione,8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-
• BRD-K93461745-003-03-7
• BRN 0964904
• Buspirone [INN:BAN]
• NCGC00015162-07
• Tox21_110092_1
• 8-Azaspiro(4,5)decane-7,9-dione, 8-(4-(4-(2-pyrimidinyl)piperizinyl)butyl)-
• 8-[4-(4-Pyrimidin-2-yl-piperazin-1-yl)-butyl]-8-aza-spiro[4.5]decane-7,9-dione : (Hydrochloride)
• Prestwick1_000369
• Buspirone (INN)
• EX-A8006F
• KBio2_002236
• A924049
• 8-{4-[4-(2-Pyrimidinyl)-1-piperazinyl]butyl}-8-azaspiro[4.5]decane-7,9-dione
• 8-[4-[4-(pyrimidine-2yl)-piperazine-1-yl]-butyl]-8-aza-spiro[4.5]decane-7.9-dione
• BUSPIRONE [MI]
• NCGC00015162-08
• NCGC00015162-06
• DB00490
• 8-Azaspiro(4.5)decane-7,9-dione, 8-(4-(4-(2-pyrimidinyl)-1-piperazinyl)butyl)-
• NS00005411
• 36505-84-7
• BUSPIRONE [WHO-DD]
• CCG-204318
• KBio1_000921
• KBio2_007372
• Prestwick0_000369
• NCGC00024905-02
• 8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]-butyl]-8-azaspiro[4.5]decane-7,9-dione
• W-106606
• NINDS_000921
• CAS-36505-84-7
• Tox21_302371
• BUSPIRONEHYDROCHLORIDE
• EINECS 253-072-2
• NCGC00255227-01
• Buspirone 100 microg/mL in Acetonitrile
• Buspirone 1000 microg/mL in Acetonitrile
• UNII-TK65WKS8HL
• IDI1_000921
• Q412194
• AB00053432_13
• DTXCID402707
• BDBM50001859
• L001110
• BUSPIRONE [VANDF]
• HMS2090K19
• BIDD:GT0519
• NCGC00015162-22
• Buspironum (INN-Latin)
• Gen-Buspirone (TN)
• (buspirone) 8-[4-(4-Pyrimidin-2-yl-piperazin-1-yl)-butyl]-8-aza-spiro[4.5]decane-7,9-dione
• NCGC00015162-04
• Prestwick2_000369
• GTPL36
• CAS-33386-08-2
• Lopac0_000223
• 8-[4-(4-Pyrimidin-2-yl-piperazin-1-yl)-butyl]-8-aza-spiro[4.5]decane-7,9-dione
• NCGC00015162-10
• 8-{4-[4-(pyrimidin-2-yl)piperazin-1-yl]butyl}-8-azaspiro[4.5]decane-7,9-dione
• KBio2_004804
• CHEBI:3223
• CHEMBL49
• buspin
• BUSPIRONE [INN]
• Biomol-NT_000108
• BRD-K93461745-003-23-5
• G78140
• BRD-K93461745-003-24-3
• BRD-K93461745-003-25-0
• YLX
• STK086268
• GLXC-03404

• MDL： MFCD00243004
• Inchi： 1S/C21H31N5O2/c27-18-16-21(6-1-2-7-21)17-19(28)26(18)11-4-3-10-24-12-14-25(15-13-24)20-22-8-5-9-23-20/h5,8-9H,1-4,6-7,10-17H2
• InChI Key： QWCRAEMEVRGPNT-UHFFFAOYSA-N
• SMILES： O=C1CC2(CC(N1CCCCN1CCN(C3N=CC=CN=3)CC1)=O)CCCC2

Computed Properties

• Exact Mass: 385.24800
• Monoisotopic Mass: 385.24777525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Color/Form: White crystals.
• Density: 1.1527 (rough estimate)
• Boiling Point: 613.9°C at 760 mmHg
• Refractive Index: 1.7600 (estimate)
• PSA: 69.64000
• LogP: 2.02900
• Solubility: dissolve in water

Buspirone Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R25: toxic if swallowed.
• Safety Instruction： S45
• RTECS：CL9915000
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R25
• Safety Term：45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines